![molecular formula C25H24ClN3O6 B2416182 N-(4-chlorophenyl)-6,7-dimethoxy-1-((4-nitrophenoxy)methyl)-3,4-dihydroisoquinoline-2(1H)-carboxamide CAS No. 449766-16-9](/img/structure/B2416182.png)
N-(4-chlorophenyl)-6,7-dimethoxy-1-((4-nitrophenoxy)methyl)-3,4-dihydroisoquinoline-2(1H)-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-chlorophenyl)-6,7-dimethoxy-1-((4-nitrophenoxy)methyl)-3,4-dihydroisoquinoline-2(1H)-carboxamide is a useful research compound. Its molecular formula is C25H24ClN3O6 and its molecular weight is 497.93. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Novel Derivatives
- Novel derivatives of 6,7-dimethoxy-4-spirocyclo-pentanetetrahydroisoquinoline, a structurally related compound, have been synthesized, showcasing the versatility of these types of molecules in chemical synthesis (Aghekyan et al., 2009).
Conversion Techniques in Synthesis
- Advanced methods for converting carboxylic acids to carboxamides, relevant to the synthesis of tetrahydroisoquinoline alkaloid structures, have been developed, indicating the potential for producing complex molecular structures related to this compound (Nery et al., 2003).
Antimicrobial Applications
- Certain N-substituted tetrahydroisoquinolines have demonstrated significant in vitro antibacterial and antifungal activities, suggesting potential use in antimicrobial therapies (Desai et al., 2011).
Electrochemical Studies
- Electrochemical oxidation studies of related compounds, such as 4-(3,4-dimethoxybenzyl)-6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline, could provide insights into the electrochemical properties of N-(4-chlorophenyl)-6,7-dimethoxy-1-((4-nitrophenoxy)methyl)-3,4-dihydroisoquinoline-2(1H)-carboxamide (Carmody et al., 1980).
Analgesic and Anti-Inflammatory Activities
- Related dihydroisoquinolin-1(2H)-ylidene-acetamide hydrochlorides show analgesic and anti-inflammatory properties, which may be relevant for studying similar effects in this compound (Yusov et al., 2019).
Antihypoxic Effects
- Certain N-R-amides related to this compound have shown high antihypoxic effects, indicating potential for research in conditions related to oxygen deprivation (Ukrainets et al., 2014).
Local Anesthetic Activity
- Isoquinoline derivatives have demonstrated significant local anesthetic activity, which could be a relevant area of study for this compound (Azamatov et al., 2023).
Properties
IUPAC Name |
N-(4-chlorophenyl)-6,7-dimethoxy-1-[(4-nitrophenoxy)methyl]-3,4-dihydro-1H-isoquinoline-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24ClN3O6/c1-33-23-13-16-11-12-28(25(30)27-18-5-3-17(26)4-6-18)22(21(16)14-24(23)34-2)15-35-20-9-7-19(8-10-20)29(31)32/h3-10,13-14,22H,11-12,15H2,1-2H3,(H,27,30) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJNZRAMFTQMXGG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(N(CCC2=C1)C(=O)NC3=CC=C(C=C3)Cl)COC4=CC=C(C=C4)[N+](=O)[O-])OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24ClN3O6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
497.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.